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Compound of Interest

Compound Name: MK-8745

Cat. No.: B15565428

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of MK-
8745, a potent Aurora Kinase A inhibitor. Adherence to these procedures is critical for ensuring
laboratory safety, minimizing exposure risk, and maintaining regulatory compliance. This
document offers step-by-step guidance on personal protective equipment, operational handling,
and disposal of MK-8745 and associated contaminated materials.

Personal Protective Equipment (PPE)

Given the potent nature of MK-8745 and its classification as a potentially hazardous
compound, a stringent PPE protocol is mandatory. The following table summarizes the required
PPE for handling this compound.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended to prevent skin
contact. Double gloving is
advised when handling the
pure compound or

concentrated solutions.

Eye Protection

Safety glasses with side

shields or goggles

Essential to protect against
accidental splashes of
solutions or contact with the
powdered form of the

compound.

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect
personal clothing from
contamination. A disposable
gown is recommended when

handling larger quantities.

Respiratory Protection

NIOSH-approved respirator

Required when there is a risk
of aerosolization, such as
when weighing the powdered
compound or preparing highly
concentrated stock solutions. A
fit-tested N95 respirator or

higher is recommended.

Health and Safety Information

MK-8745 is a potent bioactive molecule and should be handled with care. The following table

outlines its key identifiers and hazard information.
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Identifier Value

(3-chloro-2-fluorophenyl)(4-((6-(thiazol-2-

Chemical Name ylamino)pyridin-2-yl)methyl)piperazin-1-
yl)methanone

CAS Number 885325-71-3

Molecular Formula C20H19CIFNsOS

Molecular Weight 431.91 g/mol

H302 (Harmful if swallowed), H315 (Causes
GHS Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Operational Plan: From Receipt to Disposal

A systematic approach to handling MK-8745 is crucial for safety and experimental integrity. The
following workflow outlines the key steps.

Click to download full resolution via product page
Safe handling workflow for MK-8745.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials. Refer to the product data sheet for specific
temperature requirements.
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Weighing and Solution Preparation

o Controlled Environment: All handling of the solid compound and preparation of solutions
must be performed in a certified chemical fume hood to minimize inhalation risk.

o Personal Protective Equipment: Wear all recommended PPE, including double gloves and a
respirator.

o Dust Prevention: Handle the solid form of MK-8745 carefully to avoid generating dust.

e Solubilization: Use appropriate solvents as indicated in the experimental protocol. For
example, MK-8745 is soluble in DMSO.

Experimental Protocols
In Vitro Cell-Based Assay

This protocol provides a general guideline for treating cell lines with MK-8745.

Cell Plating: Plate cells in a 96-well plate at a density of 10,000 cells per well and allow them
to adhere for 24 hours.

Compound Preparation: Prepare a stock solution of MK-8745 in DMSO. Further dilute the
stock solution in cell culture medium to achieve the desired final concentrations.

Treatment: Treat the cells with varying concentrations of MK-8745 (e.g., 1 uM) for the
desired time points (e.g., 24, 48, 72, or 96 hours).

Analysis: Measure cell viability using a suitable method, such as an MTT assay.

Solubility Data

The following table provides solubility information for MK-8745 in various solvents.
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Solvent Solubility

DMSO =100 mg/mL (= 231.53 mM)[1]
Ethanol 1 mg/mL

Water Insoluble

In Vivo Formulation

For animal studies, MK-8745 can be formulated as follows:

Solvent Composition Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45% _
> 2.5 mg/mL (= 5.79 mM); Clear solution[1]

saline
10% DMSO, 90% (20% SBE-B-CD in saline) > 2.5 mg/mL (= 5.79 mM); Clear solution[1]
10% DMSO, 90% corn oll > 2.5 mg/mL (= 5.79 mM); Clear solution[1]

Disposal Plan

The disposal of MK-8745 and any contaminated materials must be handled with extreme care
to prevent environmental contamination and ensure compliance with institutional and local

regulations.[2]

Waste Segregation

o Designated Waste Streams: At the point of generation, segregate all waste contaminated
with MK-8745 from other laboratory waste. This includes:

o Unused or expired solid MK-8745.
o Solutions containing MK-8745.

o Contaminated consumables such as pipette tips, gloves, vials, and weighing papers.[2]

Waste Collection and Labeling
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» Solid Waste: Place all solid waste contaminated with MK-8745 into a designated, robust, and
sealable hazardous waste container.

» Liquid Waste: Collect all solutions containing MK-8745 in a dedicated, leak-proof, and
shatter-resistant container. Keep the container closed when not in use.

e Labeling: Clearly label all hazardous waste containers with the words "Hazardous Waste,"
the full chemical name "MK-8745," and any other information required by your institution's
Environmental Health and Safety (EHS) department.[3]

On-Site Storage

e Secure Area: Store the sealed hazardous waste containers in a designated and secure
satellite accumulation area within the laboratory.[4]

e Secondary Containment: Place waste containers in secondary containment to prevent the
spread of material in case of a leak.

Final Disposal

o Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS department or a licensed hazardous waste disposal
contractor.[2][5]

e Documentation: Complete all necessary paperwork for waste pickup and disposal, and
maintain records as required by your institution and regulatory agencies.

Disclaimer: This guide is intended for informational purposes only and should not replace a
thorough review of the specific Safety Data Sheet (SDS) for MK-8745 and consultation with
your institution's Environmental Health and Safety department. Always adhere to all applicable
local, state, and federal regulations regarding the handling and disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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